Cas no 2648869-75-2 ((1S,2R)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride)

• Product Name: (1S,2R)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride
• CAS No: 2648869-75-2
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD34167867
• CID: 5643298
• PubChem ID: 118712956
• Update Time: 2025-05-24

(1S,2R)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride

• MDL： MFCD34167867
• Inchi： 1S/C10H13N.ClH/c1-10(11)7-9(10)8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3;1H/t9-,10+;/m1./s1
• InChI Key： ATFVTRDQCBBLIQ-UXQCFNEQSA-N
• SMILES： C[C@@]1(C[C@@H]1C1C=CC=CC=1)N.Cl

Additional information on (1S,2R)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride

Comprehensive Overview of (1S,2R)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride (CAS No. 2648869-75-2)

The compound (1S,2R)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride (CAS No. 2648869-75-2) is a chiral cyclopropane derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a methyl group and a phenyl ring attached to a cyclopropane core, makes it a valuable intermediate in the synthesis of bioactive molecules. The hydrochloride salt form enhances its stability and solubility, which is critical for laboratory and industrial applications.

In recent years, the demand for chiral amines like (1S,2R)-1-methyl-2-phenylcyclopropan-1-amine has surged due to their role in asymmetric synthesis and drug development. Researchers are particularly interested in its stereochemistry, as the (1S,2R) configuration can influence the biological activity of resulting compounds. This aligns with the growing trend of precision medicine, where enantiopure substances are essential for reducing side effects and improving efficacy.

The compound's CAS number 2648869-75-2 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in modern chemistry. Users often inquire about its synthesis, purity, and applications in peptide modification or catalysis. Additionally, its potential use in central nervous system (CNS) drug discovery has sparked interest, given the structural similarities to other amine-based therapeutics.

From a technical perspective, the cyclopropane ring in (1S,2R)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride introduces strain, which can lead to unique reactivity patterns. This property is exploited in click chemistry and bioorthogonal reactions, areas gaining traction in bioconjugation and materials science. The compound's amine hydrochloride moiety also facilitates easy derivatization, making it a versatile building block for high-throughput screening libraries.

Environmental and safety considerations are another hot topic among users. While 2648869-75-2 is not classified as hazardous, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS). Its compatibility with green chemistry principles, such as solvent-free reactions or catalytic recycling, is an area of active investigation, resonating with the global push for sustainable practices.

In summary, (1S,2R)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride (CAS No. 2648869-75-2) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and synthetic methodology. Its stereochemical purity, derivatization potential, and alignment with industry trends ensure its continued prominence in research and development.